2-Cyclopropoxy-4-isopropoxybenzoic acid

• Molecular Formula: C13H16O4
• Molecular Weight: 236.26 g/mol
• IUPAC Name: 2-cyclopropyloxy-4-propan-2-yloxybenzoic acid
• InChI: InChI=1S/C13H16O4/c1-8(2)16-10-5-6-11(13(14)15)12(7-10)17-9-3-4-9/h5-9H,3-4H2,1-2H3,(H,14,15)
• InChI Key: WWBHFLYLEDHULJ-UHFFFAOYSA-N
• Canonical SMILES: CC(C)OC1=CC(=C(C=C1)C(=O)O)OC2CC2

Description

2-Cyclopropoxy-4-isopropoxybenzoic acid is a benzoic acid derivative featuring two distinct alkoxy substituents: a cyclopropoxy group at the 2-position and an isopropoxy group at the 4-position. Its molecular formula is C₁₃H₁₆O₄, with a molecular weight of 236.26 g/mol. The isopropoxy group adds branching, which may enhance lipophilicity compared to linear alkoxy chains.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-Cyclopropoxy-4-isopropoxybenzoic acid can be achieved through several methods:

From Benzoic Acid Derivatives: One common method involves the reaction of benzoic acid derivatives with cyclopropanol and isopropanol under acidic conditions.

Suzuki-Miyaura Coupling: Another method involves the Suzuki-Miyaura coupling reaction, which is a palladium-catalyzed cross-coupling reaction between an aryl halide and an organoboron compound.

Industrial Production Methods

In an industrial setting, the production of 2-Cyclopropoxy-4-isopropoxybenzoic acid may involve large-scale esterification processes using benzoic acid derivatives and alcohols. The reaction conditions are optimized to ensure high yield and purity, often involving continuous flow reactors and advanced purification techniques such as distillation and crystallization .

Chemical Reactions Analysis

Types of Reactions

2-Cyclopropoxy-4-isopropoxybenzoic acid undergoes various chemical reactions, including:

Oxidation: This compound can be oxidized using strong oxidizing agents such as potassium permanganate or chromium trioxide, leading to the formation of corresponding carboxylic acids.

Reduction: Reduction reactions can be performed using reducing agents like lithium aluminum hydride, resulting in the formation of alcohol derivatives.

Substitution: Nucleophilic substitution reactions can occur at the aromatic ring, where halogenated derivatives can be synthesized using halogenating agents.

Common Reagents and Conditions

Oxidation: Potassium permanganate, chromium trioxide; typically conducted in acidic or basic medium.

Reduction: Lithium aluminum hydride, sodium borohydride; usually performed in anhydrous solvents.

Substitution: Halogenating agents such as bromine or chlorine; often carried out in the presence of a catalyst like iron(III) chloride.

Major Products

Oxidation: Corresponding carboxylic acids.

Reduction: Alcohol derivatives.

Substitution: Halogenated benzoic acid derivatives.

Scientific Research Applications

2-Cyclopropoxy-4-isopropoxybenzoic acid has several applications in scientific research:

Chemistry: Used as an intermediate in the synthesis of complex organic molecules and polymers.

Biology: Investigated for its potential biological activities, including antimicrobial and anti-inflammatory properties.

Medicine: Explored as a precursor for the development of pharmaceutical compounds with potential therapeutic effects.

Industry: Utilized in the production of specialty chemicals and materials, including coatings and adhesives.

Mechanism of Action

The mechanism of action of 2-Cyclopropoxy-4-isopropoxybenzoic acid involves its interaction with specific molecular targets and pathways:

Molecular Targets: The compound may interact with enzymes and receptors involved in metabolic pathways, leading to modulation of their activity.

Pathways Involved: It can influence signaling pathways related to inflammation and cellular stress responses, thereby exerting its biological effects.

Comparison with Similar Compounds

Structural and Physicochemical Properties

The following table compares key attributes of 2-cyclopropoxy-4-isopropoxybenzoic acid with analogs from the evidence:

Compound Name	Molecular Formula	Molecular Weight (g/mol)	Substituents	Key Properties
2-Cyclopropoxy-4-isopropoxybenzoic acid	C₁₃H₁₆O₄	236.26	2-cyclopropoxy, 4-isopropoxy	Predicted higher lipophilicity due to branched alkoxy groups; strained cyclopropane ring may reduce stability .
2-(Cyclopentyloxy)-4-propoxybenzoic Acid ()	C₁₅H₂₀O₄	264.31	2-cyclopentyloxy, 4-propoxy	Larger substituents increase molecular weight; linear propoxy group may reduce steric hindrance compared to isopropoxy. Stable at -20°C long-term .
4-Hydroxybenzoic Acid ()	C₇H₆O₃	138.12	4-hydroxy	Higher acidity (pKa ~4.5); simpler structure with no alkoxy groups. Used in R&D, not for medicinal purposes .
2-(2,4-Dichlorophenoxy)propionic Acid ()	C₉H₈Cl₂O₃	247.07	2,4-dichlorophenoxy	Chlorine substituents enhance electron withdrawal, increasing acidity (pKa ~2.8). Propionic acid backbone differs from benzoic acid derivatives .

Key Observations:

• Acidity: The target compound’s benzoic acid core and alkoxy substituents (electron-withdrawing) likely result in a pKa lower than 4-hydroxybenzoic acid (~4.5) but higher than chlorinated analogs like 2-(2,4-dichlorophenoxy)propionic acid (~2.8).
• Lipophilicity : The branched isopropoxy group and cyclopropane ring may increase logP compared to linear alkoxy or hydroxy-substituted analogs, influencing membrane permeability in biological systems.
• Stability : The strained cyclopropane ring could reduce thermal stability compared to cyclopentyloxy analogs (), necessitating stringent storage conditions (e.g., -20°C).